(1S,3s)-N-((5-((2-oxo-2-phenylethyl)thio)-4-(4-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide

• IUPAC Name: N-[[5-phenacylsulfanyl-4-[4-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide
• InChI: InChI=1S/C29H29F3N4O2S/c30-29(31,32)22-6-8-23(9-7-22)36-25(34-35-27(36)39-17-24(37)21-4-2-1-3-5-21)16-33-26(38)28-13-18-10-19(14-28)12-20(11-18)15-28/h1-9,18-20H,10-17H2,(H,33,38)
• InChI Key: USYOXOYYRJNHGH-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NCC4=NN=C(N4C5=CC=C(C=C5)C(F)(F)F)SCC(=O)C6=CC=CC=C6
• Molecular Formula: C29H29F3N4O2S
• Molecular Weight: 554.6 g/mol
• CAS No.: 477302-49-1

Description

(1S,3s)-N-((5-((2-oxo-2-phenylethyl)thio)-4-(4-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C29H29F3N4O2S and its molecular weight is 554.63. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of related adamantane-containing compounds involves the preparation of ethyl [(adamantan-1-yl)alkylene(phenylene)amino]oxoacetates and N1,N2-bis[(adamantan-1-yl)-alkylene(phenylene)oxamides, demonstrating the versatility of adamantane derivatives in chemical synthesis under mild conditions (V. D’yachenko et al., 2019). Additionally, the catalytic synthesis of N-aryladamantane-1-carboxamides using phosphorus trichloride further illustrates the potential for creating diverse adamantane-based compounds with varying functionalities (E. V. Shishkin et al., 2020).

Antimicrobial and Anti-inflammatory Activity

Adamantane-containing triazole thiones have been synthesized and tested for their antimicrobial and anti-inflammatory activities. Notably, some of these compounds displayed potent antibacterial activity against a panel of Gram-positive and Gram-negative bacteria, as well as pathogenic fungus Candida albicans. Moreover, certain derivatives exhibited significant anti-inflammatory activity against carrageenan-induced paw edema in rats (E. S. Al-Abdullah et al., 2014).

Structural and Vibrational Studies

The structural and vibrational characteristics of adamantane-containing triazole thiones have been explored through spectral, DFT, and multi-reference ab initio methods. These studies provide insights into the molecular geometry, vibrational spectra, and potential biological activity indices, suggesting possible analgesic activities for these compounds. The UV/Vis spectra of these molecules in ethanol were also measured, offering valuable information on their electronic structures and reactivity properties (M. Shundalau et al., 2019).